(3-hexadecanoyloxy-2-hydroxypropyl) (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

• IUPAC Name: (3-hexadecanoyloxy-2-hydroxypropyl) (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
• InChI: InChI=1S/C37H66O5/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-34-35(38)33-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h5,7,11,13,17-18,35,38H,3-4,6,8-10,12,14-16,19-34H2,1-2H3/b7-5-,13-11-,18-17-
• InChI Key: MYAYLXFSVQLRHH-SVNQLWEDSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCC=CCC=CCC)O
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC)O
• Molecular Formula: C37H66O5
• Molecular Weight: 590.9 g/mol

Description

The compound “(3-hexadecanoyloxy-2-hydroxypropyl) (9Z,12Z,15Z)-octadeca-9,12,15-trienoate” is a type of lysophospholipid. Lysophospholipids are a class of phospholipids that have just one fatty acid chain, and they play important roles in cellular processes.

Scientific Research Applications

Anti-Inflammatory Properties

CID 13563054 exhibits anti-inflammatory effects, making it relevant in various contexts:

• .

Anticancer Potential

• Cancer Cell Growth Inhibition : Studies indicate that CID 13563054 may suppress cancer cell proliferation. .

Cardiovascular Health

• Cardioprotective Effects : The compound’s lipid-modifying properties may contribute to cardiovascular health. .

Neuroprotection

• Neurological Disorders : CID 13563054’s anti-inflammatory and antioxidant properties may play a role in neuroprotection. .

Skin Health and Dermatology

• Topical Applications : Due to its structure, CID 13563054 might be useful in skincare formulations. .

Metabolic Syndrome and Obesity

• .

Future Directions

The study of lysophospholipids is a rapidly growing field due to their roles in cellular signaling and disease. Future research may focus on understanding the specific roles of different lysophospholipids in health and disease, and how they can be targeted for therapeutic purposes.